3-(3,4-Difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one

• IUPAC Name: 3-(3,4-difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C15H19F2NO/c1-11-4-2-3-9-18(11)15(19)8-6-12-5-7-13(16)14(17)10-12/h5,7,10-11H,2-4,6,8-9H2,1H3
• InChI Key: IZGKFOYRJVAATJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CCC2=CC(=C(C=C2)F)F
• Molecular Formula: C15H19F2NO
• Molecular Weight: 267.31 g/mol

Description

3-(3,4-Difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one, commonly known as 3,4-CTMP, is a synthetic compound belonging to the class of piperidine derivatives. It is a novel psychoactive substance that has gained popularity in recent years due to its potential use as a cognitive enhancer. The compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3,4-CTMP is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn enhances cognitive function.
Biochemical and Physiological Effects:
3,4-CTMP has been shown to increase wakefulness and alertness in animal models. It has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular complications in some individuals. Additionally, long-term use of the compound has been shown to cause changes in brain structure and function.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-CTMP in lab experiments include its relatively simple synthesis process and its potential use as a cognitive enhancer. However, the compound has limitations in terms of its potential side effects and the lack of long-term safety data.

Future Directions

Future research on 3,4-CTMP should focus on its potential therapeutic applications, particularly in the treatment of ADHD and narcolepsy. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of the compound. Long-term safety studies are also needed to determine the potential risks associated with the use of 3,4-CTMP as a cognitive enhancer.

Synthesis Methods

The synthesis of 3,4-CTMP involves the reaction of 3,4-difluorobenzaldehyde with 2-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then oxidized to form 3,4-CTMP. The synthesis process is relatively simple and can be conducted in a laboratory setting.

Scientific Research Applications

3,4-CTMP has been the subject of several scientific studies due to its potential use as a cognitive enhancer. The compound has been shown to increase focus, attention, and memory retention in animal models. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.